Cas no 1082363-22-1 (4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal)

• Product Name: 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal
• CAS No: 1082363-22-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6572177
• PubChem ID: 28296169
• Update Time: 2025-10-30

4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal
• 1082363-22-1
• EN300-1830466

• Inchi： 1S/C12H14O3/c13-6-2-1-3-10-4-5-11-12(9-10)15-8-7-14-11/h4-6,9H,1-3,7-8H2
• InChI Key： FFOGZLSULGBJCO-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CCCC=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal

Professional Introduction to Compound with CAS No. 1082363-22-1 and Product Name: 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal

Compound with the CAS number 1082363-22-1 and the product name 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a benzodioxin moiety, which is known for its role in various pharmacological contexts, particularly in the development of drugs targeting neurological and cardiovascular disorders.

The 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal moiety itself is a key feature that contributes to the compound's unique chemical properties. This structural unit is characterized by its ability to interact with biological targets in a manner that is both specific and potent. The butanal part of the molecule introduces a reactive aldehyde group, which can participate in various chemical reactions, including condensation reactions with amino acids or other nucleophiles, thereby facilitating the synthesis of more complex molecules.

Recent research in the field of medicinal chemistry has highlighted the importance of benzodioxin derivatives in the development of new therapeutic agents. Studies have demonstrated that these compounds can exhibit a range of biological activities, including anti-inflammatory, analgesic, and antioxidant effects. The benzodioxin core is particularly noteworthy for its ability to modulate neurotransmitter systems, making it a promising candidate for the treatment of neurological disorders such as epilepsy and depression.

The synthesis of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal involves a series of well-defined chemical steps that require precise control over reaction conditions. The process typically begins with the preparation of the benzodioxin scaffold through cyclization reactions involving appropriately substituted phenolic compounds. Subsequent functionalization steps introduce the butanal moiety, often through aldol condensation or similar reactions. The use of advanced synthetic techniques ensures high yields and purity, which are critical for pharmaceutical applications.

In terms of biological activity, preliminary studies on 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal have shown encouraging results. The compound has been found to interact with various enzymes and receptors in vitro, suggesting potential therapeutic benefits. For instance, it may inhibit enzymes involved in inflammation or modulate receptors that are implicated in pain perception. These findings are supported by computational modeling studies that predict favorable binding affinities between the compound and its target proteins.

The pharmacokinetic properties of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal are also an important consideration in its development as a drug candidate. Research has indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for systemic administration. Further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profile.

One of the most exciting aspects of this compound is its potential for further derivatization to create novel analogs with enhanced biological activity or improved pharmacokinetic properties. By modifying various parts of the molecule, researchers can fine-tune its interactions with biological targets and optimize its therapeutic profile. This approach aligns with current trends in drug discovery where structure-based design plays a crucial role in developing next-generation pharmaceuticals.

The role of computational chemistry in the study of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations provide valuable insights into the compound's behavior at both molecular and atomic levels. These techniques help researchers understand how the compound interacts with biological targets and predict its potential side effects.

Future research directions for 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal include exploring its efficacy in animal models of disease and conducting clinical trials to assess its safety and efficacy in humans. Such studies are essential for validating its therapeutic potential and moving it closer to clinical application. Collaborations between academic researchers and industry scientists will be crucial in driving these efforts forward.

In conclusion,4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanal represents a promising candidate for further development as a therapeutic agent. Its unique structure,benzodioxin core,and reactive aldehyde group make it an attractive target for medicinal chemistry innovation. With continued research and development,this compound has the potential to contribute significantly to advancements in human health.